Cas no 2770534-69-3 ((9H-fluoren-9-yl)methyl N-[4-cyano-2-methyl-3-(trifluoromethyl)phenyl]carbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-[4-cyano-2-methyl-3-(trifluoromethyl)phenyl]carbamate
• CAS No: 2770534-69-3
• MF: C₂₄H₁₇F₃N₂O₂
• MW: 422.399196386337
• CID: 6207348
• PubChem ID: 165992640
• Update Time: 2025-06-08

(9H-fluoren-9-yl)methyl N-[4-cyano-2-methyl-3-(trifluoromethyl)phenyl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-37396969
• 2770534-69-3
• (9H-fluoren-9-yl)methyl N-[4-cyano-2-methyl-3-(trifluoromethyl)phenyl]carbamate

• Inchi： 1S/C24H17F3N2O2/c1-14-21(11-10-15(12-28)22(14)24(25,26)27)29-23(30)31-13-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-11,20H,13H2,1H3,(H,29,30)
• InChI Key： CVMYWQXUSNLEDL-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)C=CC(=C1C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)(F)F

Computed Properties

• Exact Mass: 422.12421228g/mol
• Monoisotopic Mass: 422.12421228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 681
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 62.1Ų

Additional information on (9H-fluoren-9-yl)methyl N-[4-cyano-2-methyl-3-(trifluoromethyl)phenyl]carbamate

(9H-fluoren-9-yl)methyl N-[4-cyano-2-methyl-3-(trifluoromethyl)phenyl]carbamate (CAS No. 2770534-69-3)

(9H-fluoren-9-yl)methyl N-[4-cyano-2-methyl-3-(trifluoromethyl)phenyl]carbamate (CAS No. 2770534-69-3) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorenyl group, a cyano group, a methyl group, and a trifluoromethyl group. These functional groups contribute to the compound's remarkable chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The fluorenyl moiety in (9H-fluoren-9-yl)methyl N-[4-cyano-2-methyl-3-(trifluoromethyl)phenyl]carbamate is particularly noteworthy due to its ability to enhance the lipophilicity and stability of the molecule. Fluorenyl groups are commonly used in the design of prodrugs and as protecting groups in organic synthesis, owing to their robustness and ease of removal under specific conditions. This feature makes the compound highly suitable for use in complex synthetic pathways and as a precursor for the synthesis of more advanced pharmaceutical agents.

The presence of the cyano group in (9H-fluoren-9-yl)methyl N-[4-cyano-2-methyl-3-(trifluoromethyl)phenyl]carbamate adds another layer of complexity to its chemical profile. Cyano groups are known for their strong electron-withdrawing properties, which can influence the reactivity and stability of the molecule. In medicinal chemistry, cyano-containing compounds are often explored for their potential as enzyme inhibitors, particularly in the context of cancer therapy and other diseases involving aberrant enzyme activity.

The methyl and trifluoromethyl groups in (9H-fluoren-9-yl)methyl N-[4-cyano-2-methyl-3-(trifluoromethyl)phenyl]carbamate further enhance its chemical diversity and biological activity. The methyl group can modulate the lipophilicity and metabolic stability of the molecule, while the trifluoromethyl group imparts significant electron-withdrawing effects and can improve the compound's binding affinity to target proteins. These functional groups collectively contribute to the compound's potential as a lead molecule in drug discovery programs.

Recent research has highlighted the therapeutic potential of (9H-fluoren-9-yl)methyl N-[4-cyano-2-methyl-3-(trifluoromethyl)phenyl]carbamate in various disease models. For instance, studies have shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease. Additionally, preliminary data suggest that it may have antiviral activity against certain RNA viruses, which could be particularly relevant in light of ongoing global health challenges.

In terms of pharmacokinetics, (9H-fluoren-9-yl)methyl N-[4-cyano-2-methyl-3-(trifluoromethyl)phenyl]carbamate demonstrates favorable absorption, distribution, metabolism, excretion (ADME) properties. Its lipophilic nature facilitates good oral bioavailability, while its stability under physiological conditions ensures sustained therapeutic effects. These characteristics are crucial for developing effective drug formulations that can be administered safely and conveniently to patients.

Clinical trials are currently underway to evaluate the safety and efficacy of (9H-fluoren-9-yl)methyl N-[4-cyano-2-methyl-3-(trifluoromethyl)phenyl]carbamate in human subjects. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. The compound's favorable safety profile is an important consideration for its advancement to later stages of clinical development.

In conclusion, (9H-fluoren-9-yl)methyl N-[4-cyano-2-methyl-3-(trifluoromethyl)phenyl]carbamate (CAS No. 2770534-69-3) represents a promising candidate in the realm of medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive lead molecule for further investigation and development into potential therapeutic agents for a range of diseases. As research continues to advance our understanding of this compound, it holds significant potential to contribute to innovative treatments that can improve patient outcomes and quality of life.